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Abstract
Di(piperidin-1-yl)methanethione, a symmetrically substituted thiourea derivative, holds a

significant position as a versatile building block in organic synthesis and a molecule of interest

in medicinal chemistry. This technical guide provides a comprehensive overview of its

discovery, historical context, physicochemical properties, and established applications. The

document details its role in advanced organic synthesis, particularly in palladium-catalyzed

cross-coupling reactions, and explores its potential biological activities, including antimicrobial,

antifungal, and neuroprotective properties. Methodologies for its synthesis are discussed,

alongside an analysis of its structural features that underpin its reactivity and biological

function. This guide is intended for researchers, scientists, and drug development professionals

seeking a detailed understanding of this compound.

Introduction and Historical Context
Di(piperidin-1-yl)methanethione, also known by its IUPAC name di(piperidin-1-
yl)methanethione and CAS Number 1013-92-9, is an organic compound featuring a central

thiocarbonyl group flanked by two piperidine rings.[1][2] Its molecular formula is C₁₁H₂₀N₂S,

and it has a molecular weight of 212.36 g/mol .[1][2]

The discovery and development of di(piperidin-1-yl)methanethione are situated within the

broader scientific exploration of thiourea derivatives, which gained prominence in organic

chemistry during the mid-20th century.[3] Thioureas are sulfur analogs of urea, where the

oxygen atom is replaced by a sulfur atom, conferring unique chemical properties and enhanced
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reactivity.[3] The foundational understanding of these sulfur-containing amide structures was

significantly influenced by the early work on thiocarbamide.[3]

The incorporation of piperidine moieties into the thiourea structure was a logical progression in

synthetic chemistry.[3] Piperidine, first reported in 1850 by the Scottish chemist Thomas

Anderson and independently in 1852 by the French chemist Auguste Cahours, is a ubiquitous

heterocyclic motif in many biologically active compounds.[3] Researchers recognized the

potential of combining the biological activity associated with the piperidine ring with the reactive

properties of the thiocarbonyl group.[3] The specific synthesis and characterization of

di(piperidin-1-yl)methanethione emerged from this line of inquiry in the latter half of the 20th

century, leading to its establishment as a recognized chemical entity.[3]

Physicochemical and Structural Properties
The structural arrangement of di(piperidin-1-yl)methanethione, with its two saturated

heterocyclic rings attached to a thiocarbonyl carbon, dictates its chemical behavior and

physical properties.

Property Value Source

IUPAC Name di(piperidin-1-yl)methanethione [1]

CAS Number 1013-92-9 [1][2]

Molecular Formula C₁₁H₂₀N₂S [1][2]

Molecular Weight 212.36 g/mol [1][2]

InChIKey
UOOSIBHMBCFJRY-

UHFFFAOYSA-N
[1]

Synthesis Methodology
The primary synthesis of di(piperidin-1-yl)methanethione generally involves the reaction of

piperidine with a suitable thiocarbonyl transfer agent. A common and effective method utilizes

thiophosgene or its safer equivalents.

General Synthetic Protocol:
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A typical laboratory-scale synthesis would involve the slow addition of a thiocarbonyl precursor

to a solution of piperidine in an appropriate organic solvent, often in the presence of a base to

neutralize the acid generated during the reaction. The reaction progress is monitored by

techniques such as thin-layer chromatography (TLC). Upon completion, the product is isolated

and purified, commonly through crystallization or column chromatography.

Caption: General workflow for the synthesis of Di(piperidin-1-yl)methanethione.

Applications in Organic Synthesis
Di(piperidin-1-yl)methanethione serves as a valuable reagent in modern organic synthesis,

most notably in palladium-catalyzed cross-coupling reactions.[3]

Palladium-Catalyzed Cross-Coupling Reactions
This compound can function as a thiourea substrate in Suzuki-Miyaura coupling processes.[3]

Through a mechanism involving desulfurization and transmetallation, it can be converted into

amides.[3] For instance, the reaction with phenylboronic acid, catalyzed by a palladium

complex and in the presence of a desulfurizing agent like silver carbonate, can yield

phenyl(piperidin-1-yl)methanone with high efficiency.[3]

Di(piperidin-1-yl)methanethione + Phenylboronic Acid

Pd-Carbene Intermediate

Desulfurization

Pd Catalyst + Ag2CO3

Phenyl(piperidin-1-yl)methanoneTransmetallation & Hydrolysis

Click to download full resolution via product page

Caption: Simplified mechanism of Suzuki-Miyaura coupling using the subject compound.

Biological Activities and Potential Applications
Di(piperidin-1-yl)methanethione has garnered attention for its diverse biological activities,

making it a subject of interest in medicinal chemistry and drug development.[3]

Antimicrobial and Antifungal Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b1601703?utm_src=pdf-body
https://www.benchchem.com/product/b1601703?utm_src=pdf-body
https://macmillan.princeton.edu/wp-content/uploads/smith-SI.pdf
https://macmillan.princeton.edu/wp-content/uploads/smith-SI.pdf
https://macmillan.princeton.edu/wp-content/uploads/smith-SI.pdf
https://macmillan.princeton.edu/wp-content/uploads/smith-SI.pdf
https://www.benchchem.com/product/b1601703?utm_src=pdf-body-img
https://www.benchchem.com/product/b1601703?utm_src=pdf-body
https://macmillan.princeton.edu/wp-content/uploads/smith-SI.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1601703?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Research has indicated that this compound exhibits antimicrobial and antifungal activity.[3] The

thiourea moiety is known to interfere with microbial processes, and the piperidine rings can

enhance membrane permeability, contributing to its efficacy against certain pathogens.[3] The

mechanism is often associated with the ability of thiourea derivatives to disrupt quorum

sensing, a cell-to-cell communication process in bacteria.

Neuroprotective Potential
Preliminary studies suggest that di(piperidin-1-yl)methanethione may possess

neuroprotective properties.[3] The piperidine scaffold is a key feature in many neuroactive

compounds. The neuroprotective effects of piperidine-containing molecules are thought to be

associated with their ability to modulate neuronal pathways and receptors, though the specific

mechanisms for this compound require further investigation.[3][4]

Conclusion
Di(piperidin-1-yl)methanethione is a compound with a rich history rooted in the systematic

exploration of thiourea and piperidine chemistry. Its utility as a reagent in sophisticated organic

transformations is well-established, and its potential as a lead compound in the development of

new therapeutic agents is an active area of research. This guide has provided a detailed

overview of its discovery, synthesis, properties, and applications, underscoring its significance

for both synthetic and medicinal chemists. Further research into its specific mechanisms of

biological action will undoubtedly unveil new opportunities for its application in drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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